N-(4-iodo-2-methylphenyl)-3-methoxybenzamide

• IUPAC Name: N-(4-iodo-2-methylphenyl)-3-methoxybenzamide
• InChI: InChI=1S/C15H14INO2/c1-10-8-12(16)6-7-14(10)17-15(18)11-4-3-5-13(9-11)19-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: ZSGYKTNRHUMHGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C15H14INO2
• Molecular Weight: 367.18 g/mol

Description

N-(4-iodo-2-methylphenyl)-3-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is commonly referred to as IMPY and belongs to the class of benzamide derivatives. IMPY has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Scientific Research Applications

Biosensor Development

A study focused on developing a high-sensitive biosensor for the determination of glutathione and piroxicam using a novel modified carbon paste electrode, which may involve similar compounds to N-(4-iodo-2-methylphenyl)-3-methoxybenzamide for enhanced electrochemical detection capabilities (Karimi-Maleh et al., 2014).

Molecular Structure Analysis

Research involving the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide, a compound similar to this compound, was conducted to understand the influence of intermolecular interactions on molecular geometry, showcasing the importance of such compounds in molecular design and pharmaceutical research (Karabulut et al., 2014).

Antimicrobial Screening

A series of derivatives incorporating the thiazole ring and 4-methoxybenzamide were synthesized and screened for antimicrobial activity, indicating the potential of this compound-related compounds in developing new therapeutic agents for treating microbial diseases (Desai et al., 2013).

Antiviral Activity

Novel N-phenylbenzamide derivatives, including structures related to this compound, were synthesized and showed promising anti-EV 71 activities, highlighting their potential in the development of antiviral drugs (Ji et al., 2013).

Corrosion Inhibition Studies

N-phenyl-benzamides, including derivatives with structures similar to this compound, have been studied for their ability to inhibit the acidic corrosion of mild steel, combining experimental and computational approaches to understand their effectiveness and mechanism of action (Mishra et al., 2018).

Radiolabeled Ligand Development for PET Imaging

Research has been conducted on developing radiolabeled ligands for PET imaging, targeting serotonin receptors, which may involve compounds structurally related to this compound, indicating their relevance in neuroscience research and diagnostic imaging (Plenevaux et al., 2000).